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molecular formula C13H14BF3O4 B8486969 4,4,5,5-Tetramethyl-2-(2,2,4-trifluorobenzo[d][1,3]dioxol-5-yl)-1,3,2-dioxaborolane

4,4,5,5-Tetramethyl-2-(2,2,4-trifluorobenzo[d][1,3]dioxol-5-yl)-1,3,2-dioxaborolane

Cat. No. B8486969
M. Wt: 302.06 g/mol
InChI Key: BOVXSYMWHZHBFY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09149038B2

Procedure details

5-Bromo-2,2,4-trifluorobenzo[d][1,3]dioxole (4.0 g, 16 mmol) was dissolved in 20 mL dry tetrahydrofuran, cooled to −20° C. and treated with isopropylmagnesium chloride-lithium chloride complex (1.3 M in tetrahydrofuran; 13 mL, 17 mmol) in portions over 10 min. After stirring for 30 min at −20 to 0° C., 2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (3.1 g, 17 mmol) was added, and stirring was continued for 1 h at 10-15° C. After treatment with saturated NH4Cl solution (10 mL), the mixture was diluted with ethyl acetate (50 mL). The organic phase was washed with saturated NaCl (15 mL), dried (Na2SO4) and evaporated to give the title compound as a brown solid (3.5 g, 72%): 1H NMR (400 MHz, CDCl3) δ 7.46 (d, J=26.5 Hz, 1H), 6.90 (dd, J=18.5, 4.5 Hz, 1H), 1.35 (s, 12H); 19F NMR (376 MHz, CDCl3) δ −49.70 (s), −126.00 (s); EIMS m/z 302.
Name
5-Bromo-2,2,4-trifluorobenzo[d][1,3]dioxole
Quantity
4 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
20 mL
Type
solvent
Reaction Step One
Name
isopropylmagnesium chloride lithium chloride
Quantity
13 mL
Type
reactant
Reaction Step Two
Name
2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Quantity
3.1 g
Type
reactant
Reaction Step Three
Name
NH4Cl
Quantity
10 mL
Type
solvent
Reaction Step Four
Name
ethyl acetate
Quantity
50 mL
Type
solvent
Reaction Step Four
Name
title compound
Yield
72%

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:12]=[CH:11][C:5]2[O:6][C:7]([F:10])([F:9])[O:8][C:4]=2[C:3]=1[F:13].C([Mg]Cl)(C)C.[Cl-].[Li+].C(O[B:25]1[O:29][C:28]([CH3:31])([CH3:30])[C:27]([CH3:33])([CH3:32])[O:26]1)(C)C>O1CCCC1.[NH4+].[Cl-].C(OCC)(=O)C>[CH3:32][C:27]1([CH3:33])[C:28]([CH3:31])([CH3:30])[O:29][B:25]([C:2]2[CH:12]=[CH:11][C:5]3[O:6][C:7]([F:10])([F:9])[O:8][C:4]=3[C:3]=2[F:13])[O:26]1 |f:1.2.3,6.7|

Inputs

Step One
Name
5-Bromo-2,2,4-trifluorobenzo[d][1,3]dioxole
Quantity
4 g
Type
reactant
Smiles
BrC1=C(C2=C(OC(O2)(F)F)C=C1)F
Name
tetrahydrofuran
Quantity
20 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
isopropylmagnesium chloride lithium chloride
Quantity
13 mL
Type
reactant
Smiles
C(C)(C)[Mg]Cl.[Cl-].[Li+]
Step Three
Name
2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Quantity
3.1 g
Type
reactant
Smiles
C(C)(C)OB1OC(C(O1)(C)C)(C)C
Step Four
Name
NH4Cl
Quantity
10 mL
Type
solvent
Smiles
[NH4+].[Cl-]
Name
ethyl acetate
Quantity
50 mL
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-20 °C
Stirring
Type
CUSTOM
Details
After stirring for 30 min at −20 to 0° C.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
stirring
WAIT
Type
WAIT
Details
was continued for 1 h at 10-15° C
Duration
1 h
WASH
Type
WASH
Details
The organic phase was washed with saturated NaCl (15 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Details
Reaction Time
 30 min
Name
title compound
Type
product
Smiles
CC1(OB(OC1(C)C)C1=C(C2=C(OC(O2)(F)F)C=C1)F)C
Measurements
Type Value Analysis
AMOUNT: MASS 3.5 g
YIELD: PERCENTYIELD 72%
YIELD: CALCULATEDPERCENTYIELD 72.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.